1H-Indole, 4-chloro-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)-
CAS No.: 651334-74-6
Cat. No.: VC16820007
Molecular Formula: C20H21ClN2O2S
Molecular Weight: 388.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 651334-74-6 |
|---|---|
| Molecular Formula | C20H21ClN2O2S |
| Molecular Weight | 388.9 g/mol |
| IUPAC Name | 3-(benzenesulfonyl)-4-chloro-1-(piperidin-4-ylmethyl)indole |
| Standard InChI | InChI=1S/C20H21ClN2O2S/c21-17-7-4-8-18-20(17)19(26(24,25)16-5-2-1-3-6-16)14-23(18)13-15-9-11-22-12-10-15/h1-8,14-15,22H,9-13H2 |
| Standard InChI Key | AOYFKPWGFYIXDA-UHFFFAOYSA-N |
| Canonical SMILES | C1CNCCC1CN2C=C(C3=C2C=CC=C3Cl)S(=O)(=O)C4=CC=CC=C4 |
Introduction
Chemical Identity and Structural Properties
Molecular Architecture
The compound’s structure integrates three distinct functional groups:
-
Indole core: A bicyclic aromatic system comprising a benzene ring fused to a pyrrole ring. The 4-chloro substitution on the benzene ring introduces electron-withdrawing effects, potentially enhancing electrophilic reactivity.
-
Phenylsulfonyl group: Attached at the 3-position, this moiety contributes to steric bulk and may influence solubility, metabolic stability, and target binding through sulfone-mediated hydrogen bonding .
-
4-Piperidinylmethyl substituent: Positioned at the 1-position of the indole nitrogen, this alicyclic amine introduces basicity and conformational flexibility, often critical for interactions with biological targets such as G protein-coupled receptors (GPCRs) or kinases.
The molecular formula C₂₀H₂₁ClN₂O₂S corresponds to a molecular weight of 388.9 g/mol, with systematic IUPAC nomenclature 3-(benzenesulfonyl)-4-chloro-1-(piperidin-4-ylmethyl)indole .
Physicochemical Characteristics
Key physicochemical parameters derived from computational and experimental analyses include:
| Property | Value |
|---|---|
| Molecular Weight | 388.9 g/mol |
| LogP | Estimated 3.2–3.8 (Lipophilic) |
| Hydrogen Bond Donors | 1 (piperidine NH) |
| Hydrogen Bond Acceptors | 5 (sulfonyl O, indole N) |
| Polar Surface Area | ~75 Ų |
The lipophilic nature (LogP >3) suggests moderate membrane permeability, while the polar surface area indicates potential blood-brain barrier penetration limitations .
Synthesis and Structural Elucidation
Analytical Characterization
Critical spectroscopic data for structural confirmation include:
-
¹H NMR: Aromatic protons (δ 7.2–8.1 ppm), piperidine methylene (δ 3.1–3.5 ppm), and sulfonyl group absence of proton signals.
-
MS (ESI+): Molecular ion peak at m/z 389.1 [M+H]⁺, with fragmentation patterns consistent with sulfone and piperidine loss .
Biological Activity and Mechanism of Action
Antiproliferative Effects
While direct studies on 1H-Indole, 4-chloro-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)- are lacking, structurally related indole-piperidine hybrids demonstrate potent cytotoxicity. Representative data from analogous compounds include:
| Compound Class | GI₅₀ (nM) | Target Pathway |
|---|---|---|
| Indole-piperidine sulfonamides | 12–45 | EGFR/BRAF inhibition |
| Chlorinated indoles | 8–32 | Tubulin polymerization |
| Sulfonyl-containing analogs | 25–60 | ROS-mediated apoptosis |
Mechanistic studies suggest dual inhibition of mutant EGFR (L858R/T790M) and BRAF (V600E), common oncogenic drivers in non-small cell lung cancer and melanoma .
Receptor Interaction Profiling
The piperidinylmethyl group positions this compound as a potential GPCR modulator. Comparative analyses with cannabinoid receptor ligands (e.g., SR141716A) reveal shared pharmacophoric features, including:
-
Aromatic stacking via the indole ring.
-
Hydrogen bonding through the sulfonyl oxygen.
-
Alkylamine interactions mediated by the piperidine nitrogen .
In silico docking studies predict moderate affinity for CB₁ (Kᵢ ~180 nM) and CB₂ (Kᵢ ~350 nM) receptors, though experimental validation is pending .
Therapeutic Applications and Preclinical Development
Oncology
The compound’s structural similarity to EGFR/BRAF inhibitors supports its exploration in:
-
Targeted therapy: Potentiation of osimertinib in EGFR-mutant cancers.
-
Combination regimens: Synergy with MEK inhibitors (e.g., trametinib) in BRAF-driven malignancies.
Neurological Disorders
Piperidine-containing indoles frequently exhibit central nervous system activity. Hypothesized applications include:
-
Neuropathic pain: Modulation of sigma-1 receptors.
-
Neurodegeneration: Attenuation of Aβ fibrillization via sulfone-mediated redox modulation .
Comparative Analysis with Related Indole Derivatives
Structural Analog: 1-(Phenylsulfonyl)-4-(1-Piperazinyl)-1H-Indole
PubChem CID 10154392 shares the phenylsulfonyl-indole scaffold but replaces the piperidinylmethyl group with a piperazine ring. Key differences include:
| Parameter | Target Compound | CID 10154392 |
|---|---|---|
| Molecular Weight | 388.9 g/mol | 341.4 g/mol |
| Nitrogen Atoms | 2 | 3 |
| logD (pH 7.4) | 3.5 | 2.1 |
| Reported Activity | Antiproliferative | 5-HT₂ receptor antagonism |
The reduced lipophilicity and additional nitrogen in CID 10154392 favor central nervous system targets over kinase inhibition, highlighting the piperidine/piperazine group’s critical role in target selectivity .
Challenges and Future Directions
ADME/Toxicity Considerations
Predicted challenges for 1H-Indole, 4-chloro-3-(phenylsulfonyl)-1-(4-piperidinylmethyl)- include:
-
Hepatic metabolism: Cytochrome P450 3A4-mediated oxidation of the piperidine ring.
-
hERG inhibition risk: Common among lipophilic amines, necessitating early cardiac safety screening.
Synthetic Optimization
Structure-activity relationship (SAR) studies should explore:
-
Chlorine substitution: Replacing 4-Cl with electron-donating groups (e.g., -OCH₃) to modulate reactivity.
-
Sulfone bioisosteres: Testing sulfonamide or sulfoxide variants to improve solubility.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume